An In-Depth Technical Guide to 1-(2-Methoxypyridin-3-YL)ethanone (CAS 131674-40-3): A Key Building Block in Modern Medicinal Chemistry
An In-Depth Technical Guide to 1-(2-Methoxypyridin-3-YL)ethanone (CAS 131674-40-3): A Key Building Block in Modern Medicinal Chemistry
This guide provides a comprehensive technical overview of 1-(2-methoxypyridin-3-yl)ethanone, a pivotal heterocyclic ketone that has garnered significant attention in the field of drug discovery and development. Its strategic substitution pattern makes it a versatile synthon for the construction of complex molecular architectures, particularly for the generation of targeted therapeutics. This document is intended for researchers, medicinal chemists, and process development scientists, offering in-depth insights into its synthesis, characterization, reactivity, and applications, with a focus on the rationale behind the chemical strategies employed.
Introduction: The Strategic Importance of a Substituted Pyridine
The pyridine scaffold is a ubiquitous motif in pharmaceuticals, owing to its ability to engage in a variety of intermolecular interactions, including hydrogen bonding and π-stacking, with biological targets.[1] The specific arrangement of a methoxy group at the 2-position and an acetyl group at the 3-position in 1-(2-methoxypyridin-3-yl)ethanone provides a unique combination of electronic and steric properties. The methoxy group acts as a powerful directing group in electrophilic aromatic substitution and metalation reactions, while the acetyl group offers a reactive handle for a plethora of chemical transformations. This strategic placement of functional groups has made it a sought-after intermediate in the synthesis of high-value compounds, most notably kinase inhibitors for oncology and other therapeutic areas.[2]
Physicochemical and Spectroscopic Profile
A thorough understanding of the physical and chemical properties of a synthetic building block is paramount for its effective utilization in multi-step syntheses.
| Property | Value | Source |
| CAS Number | 131674-40-3 | [2] |
| Molecular Formula | C₈H₉NO₂ | [2] |
| Molecular Weight | 151.16 g/mol | [2] |
| Appearance | Not explicitly stated, likely a solid or oil | - |
| Storage | Room temperature, dry | [2] |
Spectroscopic Characterization:
While a comprehensive, publicly available spectral dataset from a single peer-reviewed source is elusive, data can be inferred from related structures and supplier information.
-
¹H NMR (Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the methoxy group (a singlet around 3.9-4.1 ppm), the acetyl group (a singlet around 2.5-2.7 ppm), and three aromatic protons on the pyridine ring, exhibiting distinct coupling patterns (doublets and a doublet of doublets) in the aromatic region (typically 7.0-8.5 ppm).
-
¹³C NMR (Nuclear Magnetic Resonance): The carbon NMR spectrum will display signals for the eight distinct carbon atoms, including the carbonyl carbon (typically in the 195-205 ppm region), the carbons of the pyridine ring, and the methyl carbons of the acetyl and methoxy groups.
-
IR (Infrared) Spectroscopy: The IR spectrum will be dominated by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration of the ketone, typically found in the range of 1680-1700 cm⁻¹. Other characteristic bands for C-O, C-N, and aromatic C-H stretching will also be present.
-
MS (Mass Spectrometry): The mass spectrum will show a molecular ion peak (M+) corresponding to the molecular weight of the compound (151.16 g/mol ). Fragmentation patterns can provide further structural information.
Synthesis Strategies: Accessing the Core Scaffold
The most logical and widely practiced approach for the synthesis of 1-(2-methoxypyridin-3-yl)ethanone is through the directed ortho-metalation of 2-methoxypyridine. This strategy leverages the coordinating ability of the methoxy group to direct a strong base to deprotonate the adjacent C-3 position with high regioselectivity.
Directed ortho-Metalation Pathway
Directed ortho-metalation (DoM) is a powerful tool for the functionalization of aromatic and heteroaromatic systems.[3] The methoxy group in 2-methoxypyridine is a moderately strong directing group, facilitating the removal of the C-3 proton by a strong lithium amide base like lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LiTMP).[1][4] The resulting 3-lithio-2-methoxypyridine intermediate is then quenched with a suitable acetylating agent.
Diagram of the Directed ortho-Metalation Workflow
Caption: Synthetic workflow for 1-(2-Methoxypyridin-3-YL)ethanone via directed ortho-metalation.
Experimental Protocol: A Representative Procedure
The following is a generalized, yet detailed, protocol based on established principles of directed ortho-metalation of methoxypyridines.[1][4] Note: This is a representative procedure and should be optimized for specific laboratory conditions.
Materials:
-
2-Methoxypyridine
-
Anhydrous Tetrahydrofuran (THF)
-
n-Butyllithium (n-BuLi) in hexanes
-
Diisopropylamine or 2,2,6,6-Tetramethylpiperidine
-
N,N-Dimethylacetamide or Acetyl Chloride
-
Saturated aqueous ammonium chloride solution
-
Anhydrous magnesium sulfate
-
Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)
Step-by-Step Methodology:
-
Preparation of the Lithium Amide Base (LDA or LiTMP):
-
In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve diisopropylamine (1.1 equivalents) or 2,2,6,6-tetramethylpiperidine (1.1 equivalents) in anhydrous THF.
-
Cool the solution to -78 °C (dry ice/acetone bath).
-
Slowly add n-butyllithium (1.05 equivalents) dropwise via syringe.
-
Stir the solution at -78 °C for 30 minutes to ensure complete formation of the lithium amide base. Causality: Pre-forming the bulkier lithium amide base is crucial to prevent nucleophilic addition of n-BuLi to the pyridine ring.
-
-
Directed ortho-Lithiation:
-
To the freshly prepared LDA or LiTMP solution at -78 °C, add a solution of 2-methoxypyridine (1.0 equivalent) in anhydrous THF dropwise.
-
Stir the reaction mixture at -78 °C for 1-2 hours. The progress of the lithiation can be monitored by quenching an aliquot with D₂O and analyzing by ¹H NMR. Trustworthiness: Maintaining a low temperature is critical to prevent decomposition of the lithiated intermediate and potential side reactions.
-
-
Acetylation (Quench):
-
Slowly add N,N-dimethylacetamide (1.2 equivalents) or freshly distilled acetyl chloride (1.2 equivalents) to the reaction mixture at -78 °C.
-
Allow the reaction to stir at -78 °C for an additional 1-2 hours, then slowly warm to room temperature overnight. Expertise: N,N-Dimethylacetamide is often a milder and more selective acetylating agent for organolithium species compared to the highly reactive acetyl chloride, which can sometimes lead to over-addition or other side products.
-
-
Work-up and Purification:
-
Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.
-
Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.
-
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
-
The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-(2-methoxypyridin-3-yl)ethanone.
-
Chemical Reactivity and Synthetic Utility
The dual functionality of 1-(2-methoxypyridin-3-yl)ethanone makes it a versatile substrate for a wide range of chemical transformations.
Diagram of Key Reactions
Caption: Key reaction pathways for the functionalization of 1-(2-Methoxypyridin-3-YL)ethanone.
-
Reactions at the Carbonyl Group: The acetyl group can undergo standard ketone chemistry, including reduction to the corresponding alcohol, condensation reactions (e.g., aldol or Claisen-Schmidt) to form larger carbon skeletons, and reductive amination to introduce nitrogen-containing substituents.
-
Modification of the Pyridine Ring: The pyridine ring can be further functionalized. For instance, the methoxy group can be cleaved to reveal a pyridone, or the ring can be halogenated to enable subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).
Applications in Drug Discovery: A Gateway to Kinase Inhibitors
1-(2-Methoxypyridin-3-yl)ethanone is a crucial intermediate in the synthesis of several clinical and preclinical kinase inhibitors. Its structure is often embedded within the core of these complex molecules, highlighting its importance in establishing the necessary pharmacophoric features for potent and selective kinase inhibition.
Intermediate in the Synthesis of PI3K/mTOR Inhibitors
The Phosphoinositide 3-kinase (PI3K)/mammalian Target of Rapamycin (mTOR) signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[5] Several dual PI3K/mTOR inhibitors utilize a substituted pyridine core derived from 1-(2-methoxypyridin-3-yl)ethanone.
-
Omipalisib (GSK2126458): This potent PI3K/mTOR inhibitor features a complex heterocyclic system where the 2-methoxy-3-aminopyridine moiety, derived from 1-(2-methoxypyridin-3-yl)ethanone, is a key component.[6][7][8] The synthesis involves the transformation of the acetyl group into an amine, which is then elaborated to form the final sulfonamide-linked structure.[6]
-
PF-04691502: This is another dual PI3K/mTOR inhibitor where the 6-(6-methoxypyridin-3-yl) fragment is a central feature.[9][10] The synthesis of this molecule also relies on the functionalization of a 3-substituted-2-methoxypyridine precursor.
Scaffold for Aurora Kinase Inhibitors
Aurora kinases are a family of serine/threonine kinases that play essential roles in mitosis. Their overexpression is common in many cancers, making them attractive therapeutic targets.[11] The substituted pyridine motif is also found in some Aurora kinase inhibitors, where it can contribute to the specific interactions within the ATP-binding pocket of the enzyme.
Conclusion and Future Perspectives
1-(2-Methoxypyridin-3-yl)ethanone is a prime example of a "smart" building block in medicinal chemistry. Its pre-installed and strategically positioned functional groups allow for efficient and regioselective synthetic elaborations, significantly streamlining the synthesis of complex drug candidates. The continued importance of kinase inhibitors in oncology and other diseases ensures that this versatile intermediate will remain a valuable tool for drug discovery scientists. Future research may focus on developing more efficient and scalable syntheses of this compound and exploring its utility in the synthesis of inhibitors for other target classes. The principles of directed ortho-metalation, which are central to its synthesis, will undoubtedly continue to be a cornerstone of modern heterocyclic chemistry.
References
- GSK 2126458, Omipalisib, PI3K/mTOR inhibitor. New Drug Approvals. [Link]
- Mongin, F., & Quéguiner, G. (2003). Lithiation of 2-chloro- and 2-methoxypyridine with lithium dialkylamides: initial ortho-direction or subsequent lithium ortho-stabilization?. The Journal of Organic Chemistry, 68(6), 2243–2247. [Link]
- Request PDF. (2008). Lithiation of 2-Chloro- and 2-Methoxypyridine with Lithium Dialkylamides: Initial Ortho-Direction or Subsequent Lithium Ortho-Stabilization?. [Link]
- 1-(2-Methoxypyridin-3-yl)ethanone. MySkinRecipes. [Link]
- Al-Zoubi, R. M., & Al-Jaber, H. Y. (2020). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Molecules, 25(15), 3456. [Link]
- Dyadyuchenko, M. A., & Fisyuk, A. S. (2018). Synthesis and transformations of 3-acetylpyridine-2(1H)-thiones. Chemistry of Heterocyclic Compounds, 54(5), 450-459. [Link]
- Cheng, H., et al. (2010). Discovery of the Highly Potent PI3K/mTOR Dual Inhibitor PF-04691502 through Structure Based Drug Design. MedChemComm, 1(1), 41-45. [Link]
- Zhang, M., et al. (2022). Recent Advances in Dual PI3K/mTOR Inhibitors for Tumour Treatment. Frontiers in Pharmacology, 13, 881515. [Link]
- Liu, Q., & Gui, L. (2018). Synthesis and biological evaluation of aurora kinases inhibitors based on N-trisubstituted pyrimidine scaffold. European Journal of Medicinal Chemistry, 145, 76-88. [Link]
- Baran, P. S. (n.d.). Directed Metalation: A Survival Guide. Baran Lab. [Link]
- Directed (ortho) Metallation. (n.d.). [Link]
- Omipalisib. PubChem. [Link]
- Directed ortho metalation. Wikipedia. [Link]
- Lima, L. M., et al. (2023). Design, Synthesis and Phenotypic Profiling of Simplified Gedatolisib Analogues. Pharmaceuticals, 16(2), 195. [Link]
- Cheng, H., et al. (2018). Discovery of the highly potent PI3K/mTOR dual inhibitor PF-04691502 through structure based drug design. MedChemComm, 9(11), 1838-1843. [Link]
Sources
- 1. Lithiation of 2-chloro- and 2-methoxypyridine with lithium dialkylamides: initial ortho-direction or subsequent lithium ortho-stabilization? - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. 1-(2-Methoxypyridin-3-yl)ethanone [myskinrecipes.com]
- 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
- 4. researchgate.net [researchgate.net]
- 5. chemscene.com [chemscene.com]
- 6. newdrugapprovals.org [newdrugapprovals.org]
- 7. Omipalisib | C25H17F2N5O3S | CID 25167777 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. caymanchem.com [caymanchem.com]
- 9. rsc.org [rsc.org]
- 10. Discovery of the highly potent PI3K/mTOR dual inhibitor PF-04691502 through structure based drug design - MedChemComm (RSC Publishing) [pubs.rsc.org]
- 11. Design, Synthesis and Phenotypic Profiling of Simplified Gedatolisib Analogues - PMC [pmc.ncbi.nlm.nih.gov]

